Cas no 77658-45-8 (ent-9-Hydroxy-15-oxo-19-kauranoic acid)

• Product Name: ent-9-Hydroxy-15-oxo-19-kauranoic acid
• CAS No: 77658-45-8
• Molecular Formula: C₂₀H₃₀O₄
• Molecular Weight: 334.4498
• CID: 837536
• PubChem ID: 91895332

ent-9-Hydroxy-15-oxo-19-kauranoic acid Properties

Names and Identifiers

• ent-9-Hydroxy-15-oxo-19-kauranoic acid
• ent-9-Hydroxy-15-oxokauran-19-oic acid
• (5β,8α,9β,10α,13α,16β)-9-Hydroxy-15-oxokauran-18-oic acid
• 77658-45-8
• FS-9032
• ent-9-Hydroxy-15-oxo-19-kauranoicacid
• 1H-2,10a-Ethanophenanthrene, kauran-18-oic acid deriv.
• (1R,4S,5R,9R,10R,13R,14R)-10-hydroxy-5,9,14-trimethyl-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• AKOS032961694
• [ "" ]

• InChIKey： KMVZHTJBTBTQAN-FSQOVGCKSA-N
• Inchi： InChI=1S/C20H30O4/c1-12-13-5-10-20(24)18(3)8-4-7-17(2,16(22)23)14(18)6-9-19(20,11-13)15(12)21/h12-14,24H,4-11H2,1-3H3,(H,22,23)/t12-,13-,14-,17-,18-,19+,20-/m1/s1
• SMILES： C[C@@H]1[C@@H]2CC[C@]3([C@@]4(CCC[C@@]([C@H]4CC[C@]3(C2)C1=O)(C)C(=O)O)C)O

Computed Properties

• Exact Mass: 334.21440943g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 334.21440943g/mol
• Heavy Atom Count: 24
• Complexity: 615
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 3.41390
• PSA: 74.60000
• Boiling Point: 496.8±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 268.4±25.2 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids